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Compound of Interest

Compound Name: Fraxiresinol 1-O-glucoside

Cat. No.: B12317263 Get Quote

Fraxiresinol 1-O-glucoside: A Reference
Standard for Phytochemical Analysis
Application Note and Detailed Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Fraxiresinol 1-O-glucoside is a lignan glycoside found in various plant species, including

those of the Acanthopanax and Fraxinus genera. As a member of the lignan family, it is

recognized for its potential antioxidant and anti-inflammatory properties. The use of a well-

characterized reference standard is critical for the accurate identification and quantification of

Fraxiresinol 1-O-glucoside in plant extracts, herbal formulations, and other botanical

matrices. This document provides detailed application notes and experimental protocols for the

use of Fraxiresinol 1-O-glucoside as a reference standard in phytochemical analysis.

Chemical and Physical Properties
A thorough understanding of the chemical and physical properties of Fraxiresinol 1-O-
glucoside is fundamental for its proper handling and use as a reference standard.
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Property Value

Chemical Name (+)-Fraxiresinol 1-β-D-glucoside

CAS Number 89199-94-0

Molecular Formula C₂₇H₃₄O₁₃

Molecular Weight 566.56 g/mol

Appearance White to off-white powder

Purity (typical) ≥95% (commonly available as ≥98%)

Solubility
Soluble in methanol, ethanol, DMSO; sparingly

soluble in water

Characterization of the Reference Standard
The identity and purity of the Fraxiresinol 1-O-glucoside reference standard must be

unequivocally established. This is typically achieved through a combination of spectroscopic

and chromatographic techniques.

High-Performance Liquid Chromatography (HPLC)
HPLC is a primary method for assessing the purity of the reference standard. A typical

chromatogram should exhibit a single major peak corresponding to Fraxiresinol 1-O-
glucoside.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed structural information, confirming the identity of the

compound.

¹H-NMR (Proton NMR) Data (400 MHz, Methanol-d₄) This data is representative and may vary

slightly based on instrumentation and solvent.
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Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

Assignment

6.70 s - Aromatic H

6.65 s - Aromatic H

4.85 d 7.5 Anomeric H (Glucose)

4.20 m - H-7

3.85 s - Methoxy H

3.83 s - Methoxy H

3.70-3.30 m -
Sugar Protons, Other

Aliphatic H

3.15 m - H-8

¹³C-NMR (Carbon-13 NMR) Data (100 MHz, Methanol-d₄) This data is representative and may

vary slightly based on instrumentation and solvent.

Chemical Shift (δ, ppm) Assignment

149.5, 148.0, 147.5, 135.0, 133.0, 119.0, 110.0,

105.0
Aromatic C

104.0 Anomeric C (Glucose)

87.0, 83.0 C-7, C-8

78.0, 77.5, 75.0, 71.5, 62.5 Sugar C

56.5, 56.0 Methoxy C

55.0, 45.0, 39.0 Other Aliphatic C

Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of Fraxiresinol 1-O-glucoside.

Electrospray ionization (ESI) is a common technique for this analysis.
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Ionization Mode Observed m/z Interpretation

ESI-Positive 589.2 [M+Na]⁺ Sodium Adduct

ESI-Negative 565.2 [M-H]⁻ Deprotonated Molecule

Application: Quantitative Analysis of Fraxiresinol 1-
O-glucoside in Plant Extracts by HPLC-UV
This protocol outlines a validated method for the quantification of Fraxiresinol 1-O-glucoside
in a plant matrix using a reference standard.

Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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